Cas no 1361772-23-7 (3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde
• CAS No: 1361772-23-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932085
• Update Time: 2025-10-28

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-7-2-5(4-14)6(3-12)8(13-7)9(10)11/h2,4,9H,3,12H2,1H3
• InChI Key： IYGZFHZDDCUTCC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=O)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

The compound 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1361772-23-7) is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its versatile functional groups and promising biological activities. Recent studies have highlighted its role in various applications, including as a precursor for advanced pharmaceuticals and as a building block for functional materials.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The molecule's structure, featuring an amino group, a difluoromethyl group, and a methoxy substituent, contributes to its unique chemical reactivity and biological properties.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of this compound. Quantum mechanical calculations have revealed that the pyridine ring plays a critical role in stabilizing the molecule's electronic configuration, which is essential for its reactivity in various chemical reactions. This insight has been instrumental in designing new synthetic routes and predicting its behavior in different chemical environments.

In the context of drug discovery, 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde has shown potential as a lead compound for developing novel therapeutic agents. Preclinical studies suggest that it exhibits selective activity against certain enzymes and receptors, making it a promising candidate for treating conditions such as inflammation and neurodegenerative diseases. Its ability to interact with biological targets through multiple binding modes further enhances its therapeutic potential.

The incorporation of fluorine atoms in the difluoromethyl group has been shown to significantly influence the compound's pharmacokinetic properties. Fluorinated compounds often exhibit improved bioavailability and stability, which are critical factors in drug development. Recent research has focused on optimizing the fluorination process to minimize environmental impact while maintaining the compound's desired properties.

From a materials science perspective, this compound has been explored as a precursor for synthesizing advanced polymers and nanomaterials. Its functional groups provide opportunities for cross-linking and surface modification, enabling the creation of materials with tailored mechanical and electronic properties. Applications in sensors, drug delivery systems, and electronic devices are currently under investigation.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1361772-23-7) is a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, positioning it as a valuable tool in both academic and industrial settings.